Cas no 112037-79-3 (1-(trifluoromethyl)-9H-Pyrido[3,4-b]indole)

• Product Name: 1-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
• CAS No: 112037-79-3
• MF: C₁₂H₇F₃N₂
• MW: 236.192592859268
• CID: 1099172
• PubChem ID: 13741841
• Update Time: 2025-04-20

1-(trifluoromethyl)-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
• CHEMBL274972
• 1-(Trifluoromethyl)-9H-beta-carboline
• DB-345441
• DTXSID30548182
• 1-trifluoromethyl-9H-pyrido[3,4-b]indole
• SCHEMBL2718308
• 112037-79-3

• Inchi： 1S/C12H7F3N2/c13-12(14,15)11-10-8(5-6-16-11)7-3-1-2-4-9(7)17-10/h1-6,17H
• InChI Key： FVCIAXUJMHGBEN-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(C=CN=1)C1C=CC=CC=1N2)(F)F

Computed Properties

• Exact Mass: 236.05613272g/mol
• Monoisotopic Mass: 236.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids